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Compound of Interest

Compound Name: Albuterol-4-sulfate, (S)-

Cat. No.: B15190524 Get Quote

Essential safety and logistical information for the laboratory handling of Albuterol-4-sulfate,
(S)-, a potent beta-2 adrenergic agonist, is critical for ensuring the well-being of researchers

and the integrity of scientific investigations. This guide provides detailed procedural

instructions, personal protective equipment (PPE) recommendations, and disposal plans to

support drug development professionals in the safe and effective use of this compound.

Personal Protective Equipment (PPE)
When handling Albuterol-4-sulfate, (S)-, particularly in its powdered form, a comprehensive

PPE strategy is mandatory to prevent inhalation, skin, and eye contact. The following table

summarizes the required PPE.
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PPE Category Item Specification Rationale

Hand Protection Nitrile Gloves

Double-gloving is

recommended.

Change gloves

immediately if

contaminated, torn, or

punctured.

Prevents skin contact

with the powdered

substance.

Eye Protection Safety Goggles

Must be worn at all

times in the

laboratory.

Protects eyes from

airborne particles and

accidental splashes.

Respiratory Protection
NIOSH-approved

Respirator

A fit-tested N95 or

higher-level respirator

is necessary when

handling the powder

outside of a certified

chemical fume hood.

Prevents inhalation of

fine particles, which

can cause respiratory

irritation and systemic

effects.

Body Protection Laboratory Coat
Fully buttoned, with

tight-fitting cuffs.

Protects skin and

personal clothing from

contamination.

Operational Plan: Handling Powdered Albuterol-4-
sulfate, (S)-
All manipulations of powdered Albuterol-4-sulfate, (S)- should be performed in a certified

chemical fume hood to minimize inhalation exposure.

Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of Albuterol-4-sulfate, (S)-, a
common procedure in a research setting.

Preparation:

Don all required PPE as outlined in the table above.
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Designate a specific area within the chemical fume hood for handling the powder.

Clean the work surface and all necessary equipment (e.g., weigh boat, spatula, volumetric

flask) with an appropriate solvent (e.g., 70% ethanol) and allow to dry completely.

Weighing the Compound:

Tare a clean, dry weigh boat on an analytical balance.

Carefully transfer the desired amount of Albuterol-4-sulfate, (S)- powder to the weigh

boat using a clean spatula.

Record the exact weight of the compound.

Dissolving the Compound:

Carefully transfer the weighed powder to a volumetric flask of the appropriate size.

Add a small amount of the desired solvent (e.g., sterile, purified water) to the flask.[1]

Gently swirl the flask to dissolve the powder. Sonication may be used to aid dissolution if

necessary.

Once the powder is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.

Cap the flask and invert several times to ensure a homogenous solution.

Storage:

Label the flask clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution in a tightly sealed container at the recommended temperature,

protected from light.

The following diagram illustrates the general workflow for handling powdered Albuterol-4-
sulfate, (S)- in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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